N-(4-ethylphenyl)-2-[4-(4-methoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[4-(4-methoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• InChI: InChI=1S/C21H21N3O4/c1-3-15-4-6-16(7-5-15)22-19(25)14-23-12-13-24(21(27)20(23)26)17-8-10-18(28-2)11-9-17/h4-13H,3,14H2,1-2H3,(H,22,25)
• InChI Key: TZQJUMDZMYTSMS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol
• CAS No.: 891867-00-8

Description

N-(4-ethylphenyl)-2-[4-(4-methoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.416. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Structure

• Chemoselective Acetylation studies highlight the synthesis processes involving similar chemical structures, showcasing the utility of specific acetamides as intermediates in the natural synthesis of antimalarial drugs. This process involves employing immobilized lipase for the monoacetylation of amino groups, indicating a methodological approach to synthesizing related compounds for research purposes (Magadum & Yadav, 2018).

• Coordination Complexes formed from pyrazole-acetamide derivatives demonstrate the effect of hydrogen bonding on self-assembly processes. These complexes exhibit notable antioxidant activities, suggesting potential applications in exploring antioxidative properties in related chemical structures (Chkirate et al., 2019).

Biological Activities

• Neuroprotective Prospects have been identified in derivatives of 2-(4-methoxyphenyl)ethyl acetamides, showing promise for the treatment of ischemic stroke. Research on salidroside analogs, closely related in structure to the compound , has highlighted their capability to enhance local glucose metabolism, suggesting a potential pathway for neuroprotection in cerebral ischemic injury (Yu et al., 2018).

• Anticancer and Antimicrobial Activities of novel acetamide derivatives, including studies on synthesized compounds for potential cytotoxic, anti-inflammatory, analgesic, and antipyretic agents, showcase the diverse biological applications of such chemical structures. The presence of specific functional groups, such as bromo and methoxy, has been correlated with enhanced biological activity (Rani et al., 2016).

Environmental Impact and Mechanisms

• Comparative studies on Metabolism of Chloroacetamide Herbicides and their metabolites in human and rat liver microsomes provide insight into the metabolic pathways and potential environmental impacts of related compounds. This research underscores the importance of understanding the biological transformations and interactions of chemical compounds with living systems (Coleman et al., 2000).